Cas no 56193-21-6 (Cephalexin Sulfoxide)

Cephalexin Sulfoxide structure
Cephalexin Sulfoxide structure
Product Name:Cephalexin Sulfoxide
CAS No:56193-21-6
MF:C16H17N3O5S
MW:363.38828253746
CID:1064199
PubChem ID:22801955
Update Time:2025-04-20

Cephalexin Sulfoxide Chemical and Physical Properties

Names and Identifiers

    • Cephalexin Sulfoxide
    • Cephalexin Sulfoxide Trifluoroacetic Acid Salt
    • (7R)-7-[[(2R)-2-amino-2-phenylacetyl]amino]-3-methyl-5,8-dioxo-5λ4-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • Cephalexin oxidation Impurity 1
    • 2PW88J9QK5
    • (6R,7R)-7-[[(2R)-2-amino-2-phenylacetyl]amino]-3-methyl-5,8-dioxo-5lambda4-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[(aminophenylacetyl)amino]-3-methyl-8-oxo-, 5-oxide, [6R-[6alpha,7beta(R*)]]-
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[(aminophenylacetyl)amino]-3-methyl-8-oxo-, 5-oxide, [6R-[6a,7ss(R*)]]- (9CI)
    • 56193-21-6
    • Inchi: 1S/C16H17N3O5S/c1-8-7-25(24)15-11(14(21)19(15)12(8)16(22)23)18-13(20)10(17)9-5-3-2-4-6-9/h2-6,10-11,15H,7,17H2,1H3,(H,18,20)(H,22,23)/t10-,11-,15-,25?/m1/s1
    • InChI Key: GAMHLNJQISGSQF-RGDUGRAGSA-N
    • SMILES: S1(CC(C)=C(C(=O)O)N2C([C@H]([C@@H]12)NC([C@@H](C1C=CC=CC=1)N)=O)=O)=O

Computed Properties

  • Exact Mass: 363.08900
  • Monoisotopic Mass: 363.08889182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 671
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.6
  • Topological Polar Surface Area: 149Ų

Experimental Properties

  • Melting Point: >179°C
  • PSA: 152.50000
  • LogP: 1.80460

Cephalexin Sulfoxide Security Information

Cephalexin Sulfoxide Pricemore >>

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